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Compound of Interest

Compound Name: Ethyl chlorodifluoroacetate

Cat. No.: B1584493

This technical guide provides a comprehensive overview of ethyl chlorodifluoroacetate, a
versatile fluorinated building block utilized in the synthesis of pharmaceuticals, agrochemicals,
and specialty materials. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Structure and Formula

Ethyl chlorodifluoroacetate is a halogenated ester with the chemical formula C4H5CIF202.
Its structure features a central carbonyl carbon bonded to an ethoxy group and a
chlorodifluoromethyl group.

Chemical Identifiers:
o |[UPAC Name: ethyl 2-chloro-2,2-difluoroacetate[1][2]
e CAS Number: 383-62-0[1][3]

o Synonyms: Ethyl 2-chloro-2,2-difluoroacetate, Chlorodifluoroacetic acid ethyl ester[1][2][4]
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Chemical Structure of Ethyl Chlorodifluoroacetate

Key

Click to download full resolution via product page
Caption: 2D structure of ethyl chlorodifluoroacetate.

Physicochemical Properties

Ethyl chlorodifluoroacetate is a colorless to nearly colorless liquid.[5] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Weight 158.53 g/mol [3]

Density 1.252 g/mL at 25 °C [3]

Boiling Point 96-97.5 °C [3]
Refractive Index n20/D 1.358 [3]

SMILES CCOC(=0)C(F)(F)Cl [2][3]
InChiKey GVCAWQUJICHZRCB- 23]

UHFFFAOYSA-N

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of ethyl
chlorodifluoroacetate.

NMR Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the
methyl protons (CH3) and a quartet for the methylene protons (CH2) of the ethyl group.

e 13C NMR: The carbon NMR spectrum will display four distinct signals corresponding to the
four unique carbon environments in the molecule. The carbon of the chlorodifluoromethyl
group will be significantly affected by the attached halogens.

e 19F NMR: The fluorine NMR spectrum is expected to show a singlet for the two equivalent
fluorine atoms. The chemical shift will be in the characteristic region for fluorine atoms
attached to a carbon bearing a chlorine and a carbonyl group.

Infrared (IR) Spectroscopy

The IR spectrum of ethyl chlorodifluoroacetate is characterized by strong absorption bands
corresponding to the C=0 (carbonyl) stretching vibration, typically in the region of 1750-1735
cm~1, and C-F stretching vibrations. A study on the atmospheric chemistry of ethyl
chlorodifluoroacetate monitored its concentration using infrared absorption at 1311 and 1188
cm~1.[6]
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Mass Spectrometry

The mass spectrum of ethyl chlorodifluoroacetate will show a molecular ion peak and
characteristic fragmentation patterns. The fragmentation is influenced by the presence of the
ester group and the halogen atoms. Common fragmentation pathways include the loss of the
ethoxy group (-OCH2CH3), the ethyl group (-CH2CH3), and cleavage of the C-C bond adjacent
to the carbonyl group. The presence of chlorine will result in isotopic peaks (M and M+2) for
chlorine-containing fragments.[7] The most abundant fragment ions are observed at m/z = 29
([C2H5]+), m/z = 85 ([CCIF2CO]+), and m/z = 27 ([C2H3]+).[2]

Synthesis and Reactivity

Ethyl chlorodifluoroacetate is a key intermediate in the synthesis of various fluorinated
organic compounds.[5] It serves as a valuable building block in the production of
agrochemicals, pharmaceuticals, and specialty chemicals.[5] Its reactivity is centered around
the ester functionality and the halogenated carbon, making it a versatile reagent in organic
synthesis.

Experimental Protocol: Synthesis of a Related
Compound, Ethyl Chlorofluoroacetate

The following is a detailed experimental protocol for the synthesis of the closely related
compound, ethyl chlorofluoroacetate, which illustrates a common synthetic approach for such
halogenated esters.[8]

Materials:

2-chloro-1,1,2-trifluoroethyl ethyl ether

96% Sulfuric acid

Crushed ice

Saturated sodium bicarbonate solution

Drierite (or other suitable drying agent)
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Procedure:

o A 2-liter, three-necked round-bottomed flask is equipped with a mechanical stirrer, a 500-mL
dropping funnel, and a thermometer with an outlet for evolved hydrogen fluoride.

e The flask is charged with 340 g (2.09 moles) of crude 2-chloro-1,1,2-trifluoroethyl ethyl ether
and cooled in an ice bath to below 5°C.

e From the dropping funnel, 228 mL of 96% sulfuric acid (420 g, 4.1 moles) is added at a rate
that maintains the reaction temperature between 5-15°C. This addition typically takes 30-45
minutes.

e The reaction mixture is stirred at 10°C for 2 hours.

e The mixture is then carefully poured onto a mixture of 1 kg of crushed ice and 500 mL of
water.

e The product, a nearly white oil, separates as the lower layer.

e The product layer is separated and washed with three 25-mL portions of saturated sodium
bicarbonate solution, followed by four 25-mL portions of water, until free of acid.

e The washed product is dried over 10 g of Drierite.

e The crude, dried ester (typically 200-210 g, 68—71% vyield) is purified by fractional distillation
to yield pure ethyl chlorofluoroacetate (190-200 g, 65—-68% yield) with a boiling point of 129—
130°C.[8]
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Synthetic Workflow for Ethyl Chlorofluoroacetate

E:harge flask with 2-chloro-1,1,2-trifluoroethyl ethyl ether and cool to <5°9

!

Gdd 96% H2504 dropwise, maintaining temperature at 5-15°a

Stir at 10°C for 2 hours

Separate the lower product layer
Wash with saturated NaHCO3 solution

Wash with water

Purify by fractional distillation

Pure Ethyl Chlorofluoroacetate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ethyl chlorofluoroacetate.

Applications in Research and Drug Development

Ethyl chlorodifluoroacetate is a valuable reagent in the synthesis of complex organic
molecules, particularly in the pharmaceutical and agrochemical industries.[9] The incorporation
of fluorine atoms into organic molecules can significantly enhance their biological activity and
stability.[5]

Key Applications:

o Synthesis of Fluorinated Compounds: It serves as a key intermediate in the production of a
wide range of fluorinated organic compounds.[5]
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» Pharmaceutical Development: It plays a role in the synthesis of active pharmaceutical
ingredients (APIs), especially those where fluorine incorporation is desired to improve
biological properties.

o Agrochemicals: It is used in the formulation of certain pesticides, where the fluorine atoms
can enhance efficacy and stability.

o Material Science: This compound is involved in the development of specialty polymers and
coatings, imparting properties such as chemical resistance and durability.

Safety and Handling

Ethyl chlorodifluoroacetate is a hazardous chemical and should be handled with appropriate
safety precautions.

e Hazards: It is a highly flammable liquid and vapor.[2] It causes severe skin burns and eye
damage.[2] It is also harmful if inhaled, in contact with skin, or if swallowed.[10]

e Precautions: Keep away from sources of ignition.[10] Wear suitable protective clothing,
gloves, and eye/face protection.[10] In case of contact with eyes, rinse immediately with
plenty of water and seek medical advice.[10] Take off all contaminated clothing immediately.
[10]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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